1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine-6-carbonitrile

Specification

• CAS No.: 1203499-67-5
• Molecular Formula: C16H13N3O3
• Molecular Weight: 295.29 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-2-oxopyrido[2,3-b][1,4]oxazine-6-carbonitrile
• Standard InChI: InChI=1S/C16H13N3O3/c1-21-13-5-2-11(3-6-13)9-19-14-7-4-12(8-17)18-16(14)22-10-15(19)20/h2-7H,9-10H2,1H3
• Standard InChI Key: QOJIKPNQZBUFPH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CN2C(=O)COC3=C2C=CC(=N3)C#N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)COC3=C2C=CC(=N3)C#N

Introduction

1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b]oxazine-6-carbonitrile is a complex organic compound belonging to the class of heterocyclic compounds. It is specifically categorized under pyrido[2,3-b]oxazines, which are known for their diverse biological activities and applications in pharmaceutical research. This compound is used primarily in research and industrial settings due to its potential as a building block in organic synthesis.

Physical and Chemical Characteristics

• The compound is a solid at room temperature.

• It is classified as an irritant, indicating potential skin or eye irritation upon contact.

• The compound is not suitable for medical or consumer use and is restricted to professional research and industrial applications.

Applications and Uses

1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b]oxazine-6-carbonitrile is primarily used as a heterocyclic building block in organic synthesis. Its applications can extend to the development of pharmaceuticals, agrochemicals, and other specialty chemicals due to its unique structural features.

Safety and Handling

• Hazard Classification: Irritant

• Handling Precautions: Wear protective clothing, gloves, and safety glasses. Avoid inhalation and contact with skin or eyes.

• Storage Conditions: Store in a cool, dry place away from incompatible substances.

Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
1-(4-Methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b]oxazine-6-carbonitrile	C₁₆H₁₃N₃O₃	295.29	1203499-67-5
Methyl 1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b]oxazine-6-carboxylate	C₁₇H₁₆N₂O₅	328.32	1203499-28-8

The related compound, Methyl 1-(4-methoxybenzyl)-2-oxo-2,3-dihydro-1H-pyrido[2,3-b]oxazine-6-carboxylate, differs by having a carboxylate group instead of a nitrile, which can affect its reactivity and biological activity.